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Compound of Interest

Compound Name: SR 57227A

Cat. No.: B109795 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical compounds is paramount. This document provides essential safety and

logistical information for the 5-HT3 receptor agonist, SR 57227A, ensuring the well-being of

laboratory personnel and the integrity of your research.

This guide offers a detailed overview of personal protective equipment (PPE), operational

procedures, and disposal plans for SR 57227A. By adhering to these guidelines, you can

minimize risks and maintain a safe laboratory environment.

Essential Safety Data at a Glance
A clear understanding of the quantitative safety parameters of SR 57227A is the first step

toward safe handling. The following table summarizes key data points.
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Parameter Value Reference

Chemical Name
4-amino-(6-chloro-2-pyridyl)-1-

piperidine hydrochloride

CAS Number 77145-61-0

Molecular Formula C₁₀H₁₄ClN₃·HCl

Molecular Weight 248.15 g/mol

Solubility
Soluble to 100 mM in water

and DMSO

Storage

Store at room temperature in a

dry, cool, and well-ventilated

place. Keep container tightly

closed.

Acute Oral Toxicity (LD50) Data not available

Permissible Exposure Limits

(PELs)
Not established

Operational Plan: From Receipt to Use
A systematic approach to handling SR 57227A is crucial for safety and experimental

consistency.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling SR 57227A to prevent skin and eye contact,

inhalation, and ingestion.

Eye Protection: Wear tightly fitting safety goggles with side-shields.

Hand Protection: Chemical-impermeable gloves (e.g., nitrile) are required. Gloves must be

inspected before use and changed regularly, and always before leaving the laboratory.

Body Protection: A lab coat or other suitable protective clothing should be worn.
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Respiratory Protection: In case of inadequate ventilation or the potential for aerosol

formation, a full-face respirator may be necessary.

Step-by-Step Handling Procedures
Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks. Ensure the supplier's label and safety information are intact.

Storage: Store the compound in its original, tightly sealed container in a designated, well-

ventilated area away from incompatible materials.

Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a

chemical fume hood to avoid inhalation of dust or aerosols.

Use non-sparking tools to handle the solid.

For dissolving, slowly add the appropriate solvent (e.g., water or DMSO) to the solid to the

desired concentration.

Administration (In Vivo Studies):

Follow established and approved animal handling protocols.

Prepare the dosing solution in a sterile environment if required for the experimental route.

Administer the compound using appropriate and calibrated equipment.

Spill Response:

In case of a spill, evacuate the immediate area.

Wear appropriate PPE before attempting to clean up.

For small spills, absorb the material with an inert substance (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

For large spills, contact your institution's environmental health and safety department.
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Ventilate the area and wash the spill site after the material has been removed.

Experimental Workflow: A Practical Overview
The following diagram illustrates a typical experimental workflow for an in vivo study involving

SR 57227A.
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In Vivo Experimental Workflow for SR 57227A.

Understanding the Mechanism: The 5-HT3 Receptor
Signaling Pathway
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SR 57227A exerts its effects by acting as an agonist at the 5-HT3 receptor, a ligand-gated ion

channel. The activation of this receptor leads to a rapid influx of cations, primarily Na⁺ and

Ca²⁺, resulting in neuronal depolarization.
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Simplified 5-HT3 Receptor Signaling Pathway.

Disposal Plan: Ensuring Environmental Safety
Proper disposal of SR 57227A and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.
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Unused Compound: Dispose of unused SR 57227A as hazardous chemical waste. The

material can be sent to a licensed chemical destruction plant or disposed of by controlled

incineration with flue gas scrubbing.

Contaminated Materials: All materials that have come into contact with SR 57227A, such as

gloves, pipette tips, and absorbent pads, should be collected in a designated, sealed waste

container and disposed of as hazardous waste.

Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The

rinsate should be collected and disposed of as hazardous waste. Once decontaminated, the

container can be offered for recycling or disposed of according to institutional guidelines.

Disclaimer: This information is intended for guidance purposes only and should not replace a

thorough risk assessment conducted by qualified personnel. Always consult your institution's

safety protocols and the manufacturer's Safety Data Sheet (SDS) before handling any

chemical.

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling SR 57227A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109795#personal-protective-equipment-for-handling-
sr-57227a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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